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Compound of Interest

Compound Name: Terbuthylazine-d5

Cat. No.: B1409489

Researchers and scientists handling Terbuthylazine-d5, a deuterated form of the triazine
herbicide, must adhere to stringent disposal procedures to ensure laboratory safety and
environmental protection. While specific guidelines for the deuterated compound are not readily
available, the disposal protocols for its non-deuterated counterpart, Terbuthylazine, provide a
reliable framework. The fundamental principle is to manage this chemical waste in a manner
that prevents contamination of soil and water systems.

Immediate Actions and Spill Management

In the event of a spill, immediate containment is crucial to prevent wider contamination. The
affected area should be cordoned off to restrict access. For liquid spills, an inert, non-
combustible absorbent material such as sand, earth, or vermiculite should be used to soak up
the substance. The absorbed material must then be collected and placed into a clearly labeled,
sealable container for hazardous waste. For solid spills, the material should be carefully
collected to avoid dust generation and placed in a designated, labeled container. Following the
initial cleanup, the spill area should be decontaminated with a suitable cleaning agent. It is
imperative to prevent the spilled material or cleaning rinsate from entering drains or waterways.
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Routine Disposal Procedures for Terbuthylazine-d5
Waste
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All waste containing Terbuthylazine-d5, including contaminated labware, personal protective
equipment (PPE), and unused solutions, must be treated as hazardous chemical waste.

Waste Segregation and Storage:

o Containers: Use only approved, leak-proof, and clearly labeled containers for waste
collection. The containers should be compatible with the chemical nature of Terbuthylazine-
ds.

» Labeling: Each waste container must be labeled with "Hazardous Waste" and the specific
chemical name, "Terbuthylazine-d5." The approximate concentration and quantity should
also be indicated.

o Storage: Waste containers should be stored in a designated, well-ventilated, and secure
area, away from incompatible materials.

Disposal Pathway: Disposal of Terbuthylazine-d5 waste must be handled by a licensed
hazardous waste disposal facility. It is the responsibility of the laboratory or institution to
arrange for the collection and disposal by a certified vendor. Do not dispose of Terbuthylazine-
d5 down the drain or in regular trash. For larger quantities, it is advisable to contact your
chemical supplier or a specialized chemical recycling facility for guidance.[1]

The ultimate disposal of the chemical must consider its potential impact on air quality, migration
in soil or water, and effects on aquatic and plant life, in conformance with environmental and
public health regulations.[4]

Quantitative Data Summary

While specific quantitative thresholds for Terbuthylazine-d5 disposal are not explicitly detailed
in the provided search results, the following table summarizes key ecotoxicity data for the
parent compound, Terbuthylazine, which informs the stringent disposal requirements.
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Parameter Value Species Reference
Acute Oral LD50 >1000 mg/kg Rat [5]
LC50 (96 hr) 2.2 mg/L Rainbow trout [5]
LC50 (96 hr) 0.1 mg/L Crustacean [5]
EC50 (5 d) 3.2 ug/L Algae [5]

This data underscores the high toxicity of Terbuthylazine to aquatic organisms, reinforcing the
critical need to prevent its release into the environment.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Terbuthylazine-d5 waste in a laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. agpro.co.nz [agpro.co.nz]

o 2. farmag.co.za [farmag.co.za]

3. apparentag.com.au [apparentag.com.au]

e 4. Terbuthylazine | CO9H16CIN5 | CID 22206 - PubChem [pubchem.ncbi.nlm.nih.gov]
» 5. orionagriscience.co.nz [orionagriscience.co.nz]

« To cite this document: BenchChem. [Navigating the Safe Disposal of Terbuthylazine-d5 in a
Laboratory Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1409489+#terbuthylazine-d5-proper-disposal-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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